Cas no 67515-61-1 (4-Fluoro-3-(trifluoromethyl)benzyl Alcohol)

• Product Name: 4-Fluoro-3-(trifluoromethyl)benzyl Alcohol
• CAS No: 67515-61-1
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD00061171
• CID: 58598
• PubChem ID: 144256
• Update Time: 2025-10-31

4-Fluoro-3-(trifluoromethyl)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-3-(trifluoromethyl)phenyl)methanol
• 4-Fluoro-3-(trifluoromethyl)benzyl alcohol
• [4-fluoro-3-(trifluoromethyl)phenyl]methanol
• SCHEMBL93061
• CS-W015751
• PS-8301
• [4-Fluoro-3-(trifluoromethyl)phenyl]methanol #
• CK2481
• MFCD00061171
• 67515-61-1
• FT-0618472
• A835786
• 3-trifluoromethyl-4-fluorobenzyl alcohol
• 2-Pentafluorophenyl-malonicaciddiethylester
• EN300-1930887
• AKOS009157419
• DTXSID70217860
• DTXCID20140351
• DB-055042
• 4-Fluoro-3-(trifluoromethyl)benzyl Alcohol

• MDL： MFCD00061171
• Inchi： 1S/C8H6F4O/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-3,13H,4H2
• InChI Key： DGBDVJVPBJMVDH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CO)C=C1C(F)(F)F
• BRN： 1960409

Computed Properties

• Exact Mass: 194.03500
• Monoisotopic Mass: 194.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.4±0.1 g/cm3
• Boiling Point: 80-85°C 0,1mm
• Flash Point: 80-85°C/0.1mm
• Refractive Index: 1.45
• PSA: 20.23000
• LogP: 2.33680
• Solubility: Not determined
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

4-Fluoro-3-(trifluoromethyl)benzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents

Additional information on 4-Fluoro-3-(trifluoromethyl)benzyl Alcohol

Research Briefing on 4-Fluoro-3-(trifluoromethyl)benzyl Alcohol (CAS: 67515-61-1) in Chemical Biology and Pharmaceutical Applications

4-Fluoro-3-(trifluoromethyl)benzyl Alcohol (CAS: 67515-61-1) is a fluorinated aromatic alcohol that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting inflammatory diseases, cancer, and central nervous system disorders. The unique electronic and steric properties imparted by the fluorine and trifluoromethyl groups make this scaffold particularly valuable for medicinal chemistry optimization.

Recent studies have demonstrated the utility of 67515-61-1 in the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its incorporation into a series of pyrazole-based compounds showing potent inhibitory activity against JAK3 kinases, with IC50 values in the low nanomolar range. The fluorinated benzyl alcohol moiety was found to significantly enhance binding affinity through favorable interactions with the kinase hinge region, while also improving metabolic stability compared to non-fluorinated analogs.

In synthetic methodology developments, researchers at the University of Tokyo (2024) have established an efficient catalytic system for the asymmetric reduction of the corresponding aldehyde precursor to 4-Fluoro-3-(trifluoromethyl)benzyl Alcohol using engineered alcohol dehydrogenases. This biocatalytic approach achieved >99% ee and 92% yield under mild conditions, representing a significant improvement over traditional chemical reduction methods that often require harsh conditions and produce racemic mixtures.

Pharmacokinetic studies of derivatives containing the 67515-61-1 scaffold have revealed interesting properties. The fluorine atoms contribute to enhanced membrane permeability, as demonstrated in Caco-2 cell monolayer assays, while the benzyl alcohol group serves as a convenient handle for prodrug strategies. Several research groups are currently investigating its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules, leveraging its ability to form stable ether linkages with various warheads and E3 ligase ligands.

Safety and toxicological assessments of 4-Fluoro-3-(trifluoromethyl)benzyl Alcohol have progressed significantly in the past year. Acute toxicity studies in rodent models showed favorable profiles (LD50 > 2000 mg/kg), with no observed neurotoxic effects at therapeutic dose ranges. However, recent in vitro hepatocyte studies suggest that high concentrations may induce mild CYP450 inhibition, a finding that will require further investigation for drug development applications.

The commercial availability and scale-up production of 67515-61-1 have improved markedly, with several specialty chemical suppliers now offering kilogram-scale quantities at >98% purity. Process chemistry optimizations have reduced production costs by approximately 40% since 2022, making this building block more accessible for medicinal chemistry programs. Current market analysis projects a compound annual growth rate of 12.7% for fluorinated benzyl alcohol derivatives through 2028, driven largely by pharmaceutical industry demand.

Future research directions for this compound class include exploration in radiopharmaceutical applications (where the fluorine-18 isotopologue shows promise as a PET tracer building block) and as a component of supramolecular drug delivery systems. The unique physicochemical properties of 4-Fluoro-3-(trifluoromethyl)benzyl Alcohol continue to make it a valuable tool for addressing contemporary challenges in drug discovery and chemical biology.